Cas no 2701849-33-2 (Cp93129 hydrochloride)

• Product Name: Cp93129 hydrochloride
• CAS No: 2701849-33-2
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 5194922
• Update Time: 2025-05-28

Cp93129 hydrochloride Chemical and Physical Properties

Names and Identifiers

• cp93129 hydrochloride
• 3-(1,2,3,6-tetrahydropyridin-4-yl)-1H,4H,5H-pyrrolo[3,2-b]pyridin-5-one hydrochloride
• 3-(1,2,3,6-Tetrahydropyridin-4-yl)-1H-pyrrolo[3,2-b]pyridin-5(4H)-one hydrochloride
• Cp93129 hydrochloride

• Inchi： 1S/C12H13N3O.ClH/c16-11-2-1-10-12(15-11)9(7-14-10)8-3-5-13-6-4-8;/h1-3,7,13-14H,4-6H2,(H,15,16);1H
• InChI Key： FBUMBKLIKZTQGE-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CC2=C(C(=CN2)C2=CCNCC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 361
• Topological Polar Surface Area: 56.9

Additional information on Cp93129 hydrochloride

Comprehensive Overview of Cp93129 Hydrochloride (CAS No. 2701849-33-2): Properties, Applications, and Research Insights

Cp93129 hydrochloride (CAS No. 2701849-33-2) is a specialized compound gaining attention in pharmacological and biochemical research due to its selective receptor-binding properties. As a derivative of the tryptamine class, it is widely studied for its potential role in modulating serotonin receptors, particularly the 5-HT1B subtype. Researchers are increasingly exploring its applications in neuroscience, drug development, and therapeutic interventions, aligning with the growing demand for targeted neuroactive compounds.

The compound's molecular structure features a hydrochloride salt form, enhancing its solubility and stability for experimental use. This characteristic makes Cp93129 hydrochloride a preferred choice for in vitro and in vivo studies, addressing key challenges in drug delivery systems. Recent publications highlight its utility in investigating migraine pathways and mood disorders, topics frequently searched in academic and medical communities. Its mechanism of action as a 5-HT1B receptor agonist further positions it as a valuable tool for understanding neurotransmitter dynamics.

From a synthetic chemistry perspective, Cp93129 hydrochloride (CAS No. 2701849-33-2) is synthesized through multi-step organic reactions, ensuring high purity for research applications. Analytical techniques such as HPLC and mass spectrometry are employed to verify its structural integrity, a critical factor for reproducibility in studies. The compound's stability under controlled storage conditions (-20°C, desiccated) is frequently queried by researchers, reflecting practical concerns in laboratory management.

Emerging trends in personalized medicine and neuropharmacology have amplified interest in Cp93129 hydrochloride. Online searches often focus on its comparative efficacy with other serotonergic agents or its potential off-label applications. While preclinical data are promising, rigorous clinical trials are needed to validate its therapeutic potential—a nuance often overlooked in public discussions but emphasized in peer-reviewed literature.

For researchers sourcing Cp93129 hydrochloride, considerations like batch-to-batch consistency and supplier reliability are paramount. These practical aspects dominate forum discussions and procurement queries, underscoring the need for transparent chemical sourcing practices. The compound's CAS registry (No. 2701849-33-2) serves as a universal identifier, streamlining database searches across platforms like PubChem and Reaxys.

Environmental and handling guidelines for Cp93129 hydrochloride adhere to standard laboratory safety protocols, though it is not classified as hazardous under current regulations. This distinction is crucial for institutions prioritizing green chemistry principles. Its biodegradation profile remains an active area of study, coinciding with broader interest in sustainable research chemicals.

In summary, Cp93129 hydrochloride (CAS No. 2701849-33-2) represents a convergence point for cutting-edge neuroscience and precision pharmacology. Its evolving research landscape mirrors societal priorities in mental health innovation and translational medicine, making it a compound of enduring scientific relevance.